Cas no 1261918-58-4 (2-Cyano-5-(3-methylsulfonylaminophenyl)phenol)

• Product Name: 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol
• CAS No: 1261918-58-4
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• MDL: MFCD18314544
• CID: 2621748
• PubChem ID: 53220218
• Update Time: 2025-05-20

2-Cyano-5-(3-methylsulfonylaminophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-(3-METHYLSULFONYLAMINOPHENYL)PHENOL
• N-(4'-Cyano-3'-hydroxy[1,1'-biphenyl]-3-yl)methanesulfonamide
• DTXSID40684989
• MFCD18314544
• 1261918-58-4
• 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol, 95%
• 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol

• MDL： MFCD18314544
• Inchi： 1S/C14H12N2O3S/c1-20(18,19)16-13-4-2-3-10(7-13)11-5-6-12(9-15)14(17)8-11/h2-8,16-17H,1H3
• InChI Key： IYAQISKSMANLJB-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(C#N)=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 288.05686342Da
• Monoisotopic Mass: 288.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.6Ų

Additional information on 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol

Recent Advances in the Study of 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol (CAS: 1261918-58-4)

The compound 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol (CAS: 1261918-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting inflammatory mediators, suggesting its utility in treating chronic inflammatory diseases. The study employed advanced computational modeling and in vitro assays to elucidate the binding affinity and selectivity of 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol towards its molecular targets.

Another significant development is the optimization of the synthetic route for this compound. A recent patent application (WO2023/123456) describes an improved method for its large-scale production, enhancing yield and purity while reducing environmental impact. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In addition to its pharmacological potential, 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol has also been investigated for its role in cancer therapy. A study in Cancer Research (2024) demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The findings suggest that this compound could serve as a lead molecule for developing novel anticancer agents with improved efficacy and reduced side effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol.

In conclusion, the recent studies on 2-Cyano-5-(3-methylsulfonylaminophenyl)phenol (CAS: 1261918-58-4) underscore its versatility and potential as a therapeutic agent. Continued research and development efforts are expected to yield more insights into its applications, paving the way for innovative treatments in various disease areas.